Cas no 1803571-57-4 (4-Chloro-N-2-(Propan-2-Yl)Oxan-3-YlPyrimidin-2-Amine)

• Product Name: 4-Chloro-N-2-(Propan-2-Yl)Oxan-3-YlPyrimidin-2-Amine
• CAS No: 1803571-57-4
• MF: C₁₂H₁₈ClN₃O
• MW: 255.743821620941
• CID: 4615840
• PubChem ID: 86812189
• Update Time: 2025-06-08

4-Chloro-N-2-(Propan-2-Yl)Oxan-3-YlPyrimidin-2-Amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine, 4-chloro-N-[tetrahydro-2-(1-methylethyl)-2H-pyran-3-yl]-
• 4-Chloro-N-[2-(Propan-2-Yl)Oxan-3-Yl]Pyrimidin-2-Amine
• 4-Chloro-N-2-(Propan-2-Yl)Oxan-3-YlPyrimidin-2-Amine

• Inchi： 1S/C12H18ClN3O/c1-8(2)11-9(4-3-7-17-11)15-12-14-6-5-10(13)16-12/h5-6,8-9,11H,3-4,7H2,1-2H3,(H,14,15,16)
• InChI Key： PRKFPUCFMGIJMN-UHFFFAOYSA-N
• SMILES： C1(NC2CCCOC2C(C)C)=NC=CC(Cl)=N1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 394.1±52.0 °C at 760 mmHg
• Flash Point: 192.1±30.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-Chloro-N-2-(Propan-2-Yl)Oxan-3-YlPyrimidin-2-Amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4-Chloro-N-2-(Propan-2-Yl)Oxan-3-YlPyrimidin-2-Amine

Introduction to 4-Chloro-N-2-(Propan-2-Yl)Oxan-3-YlPyrimidin-2-Amine (CAS No. 1803571-57-4)

4-Chloro-N-2-(Propan-2-Yl)Oxan-3-YlPyrimidin-2-Amine, with the chemical formula corresponding to its CAS number 1803571-57-4, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a pyrimidine core appended with an oxane ring and a propan-2-yl substituent, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural motifs present in this compound make it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The pyrimidine scaffold is a fundamental building block in many biologically active molecules, particularly in nucleoside analogs and anticancer agents. The presence of a chloro group at the 4-position and an amine functionality at the 2-position of the pyrimidine ring introduces reactive sites that can be exploited for further chemical modifications. Additionally, the oxane ring, which is a saturated cyclic ether, contributes to the overall steric and electronic properties of the molecule, potentially influencing its binding affinity and metabolic stability.

The propan-2-yl side chain attached to the oxane ring adds another layer of complexity to the molecule, providing a hydrophobic region that may interact favorably with biological targets. This structural feature is particularly relevant in the context of drug design, where optimal solubility and binding properties are crucial for efficacy. The combination of these elements makes 4-Chloro-N-2-(Propan-2-Yl)Oxan-3-YlPyrimidin-2-Amine a versatile intermediate for synthesizing more complex pharmacophores.

In recent years, there has been growing interest in developing small molecules that modulate kinase activity, as kinases are key enzymes involved in numerous cellular processes and are often implicated in diseases such as cancer. The pyrimidine-based scaffold is known to be a privileged structure in kinase inhibition, with several FDA-approved drugs featuring this motif. The compound under discussion may serve as a lead structure for designing inhibitors targeting specific kinases by leveraging its inherent binding properties.

Numerous studies have demonstrated the importance of virtual screening and computational modeling in identifying potential drug candidates. The structural features of 4-Chloro-N-2-(Propan-2-Yl)Oxan-3-YlPyrimidin-2-Amine make it an attractive candidate for such approaches. By utilizing high-throughput virtual screening techniques, researchers can rapidly assess its binding affinity to various biological targets. This approach has been successfully employed in identifying novel inhibitors of protein kinases, which are notoriously difficult to target due to their high structural diversity.

The synthesis of 4-Chloro-N-2-(Propan-2-Yl)Oxan-3-YlPyrimidin-2-Amine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps include the formation of the oxane ring via an intramolecular cyclization reaction, followed by functionalization at the pyrimidine core. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been instrumental in constructing complex molecular architectures efficiently.

The pharmacological profile of this compound is yet to be fully elucidated, but preliminary studies suggest that it exhibits promising activity against certain cancer cell lines. The ability to modulate kinase activity is particularly intriguing, as it opens up avenues for developing targeted therapies with improved selectivity and reduced side effects. Further preclinical studies are warranted to evaluate its potential as a therapeutic agent.

In conclusion, 4-Chloro-N-2-(Propan-2-Yl)Oxan-3-YlPyrimidin-2-Amine (CAS No. 1803571-57-4) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and biological relevance make it an excellent candidate for further exploration in drug discovery programs. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in developing next-generation therapeutics that address unmet medical needs.